Cas no 5204-46-6 (4-amino-2,6-dichlorobenzoic acid)

• Product Name: 4-amino-2,6-dichlorobenzoic acid
• CAS No: 5204-46-6
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• MDL: MFCD09999716
• CID: 1575464
• PubChem ID: 22571705
• Update Time: 2025-10-29

4-amino-2,6-dichlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-4-aminobenzoic Acid
• 4-amino-2,6-dichlorobenzoic acid
• SY250050
• AKOS027316303
• 4-AMINO-2,6-DICHLOROBENZOICACID
• SB78621
• DB-329679
• SCHEMBL9769283
• 5204-46-6
• BS-50676
• Z1269213745
• MFCD09999716
• CS-0197258
• EN300-95231
• 4-Aminobenzoic acid, 2,6-dichloro-

• MDL： MFCD09999716
• Inchi： 1S/C7H5Cl2NO2/c8-4-1-3(10)2-5(9)6(4)7(11)12/h1-2H,10H2,(H,11,12)
• InChI Key： IUMLFJXZSWXTEC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(=O)O)Cl)N

Computed Properties

• Exact Mass: 204.97000
• Monoisotopic Mass: 204.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.85500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-amino-2,6-dichlorobenzoic acid

4-Amino-2,6-Dichlorobenzoic Acid (CAS No. 5204-46-6): A Comprehensive Overview

4-Amino-2,6-dichlorobenzoic acid, identified by the CAS number 5204-46-6, is a chemical compound with significant applications in various scientific and industrial fields. This compound is a derivative of benzoic acid, featuring amino and dichloro substituents at specific positions on the aromatic ring. The presence of these functional groups imparts unique chemical properties, making it a valuable molecule in research and development.

The structure of 4-amino-2,6-dichlorobenzoic acid consists of a benzene ring with three substituents: an amino group (-NH₂) at the para position (position 4), and two chlorine atoms at the ortho positions (positions 2 and 6). The carboxylic acid group (-COOH) is located at position 1. This arrangement of substituents influences the compound's reactivity, solubility, and stability. Recent studies have highlighted its potential in drug design due to its ability to act as a versatile building block in organic synthesis.

Recent advancements in synthetic chemistry have led to improved methods for the production of 4-amino-2,6-dichlorobenzoic acid. Traditionally, this compound was synthesized via multi-step processes involving chlorination and amination reactions. However, modern techniques now employ more efficient catalysts and reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing side reactions.

In terms of applications, 4-amino-2,6-dichlorobenzoic acid has found utility in several domains. In pharmaceuticals, it serves as an intermediate in the synthesis of various bioactive compounds. Its amino group facilitates the formation of amide bonds, enabling the creation of complex molecules with potential therapeutic effects. Recent studies have demonstrated its role in developing anti-inflammatory agents and antioxidants.

Beyond pharmaceuticals, this compound is also employed in material science. Its ability to form coordination complexes makes it a candidate for designing new materials with unique electronic properties. For example, researchers have investigated its use in creating metal-organic frameworks (MOFs) that exhibit high porosity and surface area.

The environmental impact of 4-amino-2,6-dichlorobenzoic acid has also garnered attention. Studies are underway to assess its biodegradability and toxicity under various conditions. Preliminary findings suggest that it exhibits moderate biodegradability under aerobic conditions but may persist in anaerobic environments. These insights are crucial for ensuring safe handling and disposal practices.

In conclusion, 4-amino-2,6-dichlorobenzoic acid (CAS No. 5204-46-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis and material science. Ongoing research continues to uncover new potential uses while addressing environmental concerns associated with its production and application.